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Cat. No.: B1681198 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Symphytine is a pyrrolizidine alkaloid (PA) found in plants of the Symphytum genus,

commonly known as comfrey. PAs are a class of naturally occurring toxins that can cause

hepatotoxicity in humans and animals. Due to the potential health risks associated with the

consumption of products containing comfrey, robust and sensitive analytical methods for the

quantification of symphytine are crucial for quality control in herbal medicine, food safety, and

drug development. This application note details a validated High-Performance Liquid

Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method for the selective and

sensitive quantification of symphytine in complex plant matrices.

Principle
This method utilizes the high selectivity and sensitivity of tandem mass spectrometry (MS/MS)

coupled with the separation power of HPLC. The sample is first extracted with an acidified

solvent to ensure the protonation of the basic nitrogen atom in the pyrrolizidine structure,

enhancing extraction efficiency. The extract is then cleaned up using solid-phase extraction

(SPE) to remove interfering matrix components. The purified extract is injected into the HPLC-

MS/MS system. Symphytine is separated from other components on a reversed-phase C18

column and is subsequently detected by a triple quadrupole mass spectrometer operating in
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the positive electrospray ionization (ESI+) mode using Multiple Reaction Monitoring (MRM).

Quantification is achieved by comparing the peak area of symphytine in the sample to that of

a calibration curve prepared with a certified reference standard.

Materials and Reagents
Symphytine certified reference standard

Methanol (HPLC or LC-MS grade)

Acetonitrile (HPLC or LC-MS grade)

Water (deionized or Milli-Q)

Formic acid (LC-MS grade)

Ammonium formate (LC-MS grade)

Solid-Phase Extraction (SPE) cartridges (e.g., C18 or MCX)

0.45 µm syringe filters

Experimental Protocols
Standard Solution Preparation
Prepare a stock solution of symphytine (e.g., 100 µg/mL) in methanol. From the stock

solution, prepare a series of working standard solutions by serial dilution with methanol or the

initial mobile phase composition to construct a calibration curve (e.g., 1, 5, 10, 50, 100, 250,

500 ng/mL).

Sample Preparation
Homogenization: Homogenize the plant material (e.g., dried leaves or roots) to a fine

powder.

Extraction:

Weigh 1.0 g of the homogenized sample into a 50 mL centrifuge tube.
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Add 10 mL of an extraction solvent consisting of 0.1% formic acid in 50% aqueous

methanol.

Vortex for 1 minute and then sonicate for 30 minutes in an ultrasonic bath.

Centrifuge at 4000 rpm for 10 minutes.

Collect the supernatant.

Solid-Phase Extraction (SPE) Cleanup:

Condition an SPE cartridge by passing 5 mL of methanol followed by 5 mL of water.

Load the supernatant onto the conditioned SPE cartridge.

Wash the cartridge with 5 mL of water to remove polar impurities.

Dry the cartridge under vacuum for 5 minutes.

Elute the symphytine with 5 mL of methanol.

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 1 mL of the initial mobile phase.

Filter the reconstituted sample through a 0.45 µm syringe filter into an HPLC vial.

HPLC-MS/MS Analysis
HPLC Conditions:
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Parameter Condition

Column
C18 reversed-phase column (e.g., 100 mm x 2.1

mm, 2.7 µm)

Mobile Phase A
0.1% Formic acid and 5 mM Ammonium formate

in Water

Mobile Phase B
0.1% Formic acid and 5 mM Ammonium formate

in Methanol

Gradient

0-2 min: 10% B; 2-10 min: 10-90% B; 10-12

min: 90% B; 12-12.1 min: 90-10% B; 12.1-15

min: 10% B

Flow Rate 0.3 mL/min

Injection Volume 5 µL

Column Temperature 40°C

MS/MS Conditions:

Parameter Condition

Ionization Mode Electrospray Ionization (ESI), Positive

Scan Type Multiple Reaction Monitoring (MRM)

Capillary Voltage 3.5 kV

Source Temperature 150°C

Desolvation Temperature 400°C

Gas Flow Desolvation Gas: 800 L/hr; Cone Gas: 50 L/hr

MRM Transitions:
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Analyte
Precursor
Ion (m/z)

Product Ion
(m/z)

Dwell Time
(s)

Cone
Voltage (V)

Collision
Energy (eV)

Symphytine 382.2 120.0 0.1 30 25

Symphytine

(Qualifier)
382.2 94.0 0.1 30 35

Symphytine

N-oxide
398.2 120.0 0.1 35 30

Data Presentation
The quantitative data for the HPLC-MS/MS method for symphytine are summarized in the

table below. These values are representative for the analysis of pyrrolizidine alkaloids in

complex matrices.

Parameter Result

Linearity (r²) > 0.995

Limit of Detection (LOD) 0.5 µg/kg

Limit of Quantification (LOQ) 1.5 µg/kg

Recovery (%) 85 - 110%

Precision (RSD%) < 15%
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Caption: Experimental workflow for symphytine quantification.
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Caption: MRM pathway for symphytine detection.

Conclusion
The described HPLC-MS/MS method provides a reliable and sensitive approach for the

quantification of symphytine in plant matrices. The detailed protocol for sample preparation

and instrumental analysis, along with the specified MRM transitions, allows for accurate and

precise measurements. This application note serves as a valuable resource for researchers

and professionals involved in the safety and quality assessment of products containing

Symphytum species.

To cite this document: BenchChem. [Application Note: Quantitative Analysis of Symphytine in
Plant Matrices using HPLC-MS/MS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681198#hplc-ms-ms-method-for-symphytine-
quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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